Cas no 101537-17-1 (TETRAHEPTYLAMMONIUM HYDROGEN SULFATE)

• Product Name: TETRAHEPTYLAMMONIUM HYDROGEN SULFATE
• CAS No: 101537-17-1
• MF: C₂₈H₆₁NO₄S
• MW: 507.853248357773
• CID: 124683
• PubChem ID: 13794158
• Update Time: 2025-04-18

TETRAHEPTYLAMMONIUM HYDROGEN SULFATE Chemical and Physical Properties

Names and Identifiers

• TETRAHEPTYLAMMONIUM HYDROGEN SULFATE
• tetra-n-octylaMMoniuM hydrogen sulfate
• hydrogen sulfate,tetraheptylazanium
• tetraheptyl-ammonium hydrosulfate
• N,N,N-Triheptylheptan-1-aminium hydrogen sulfate
• 101537-17-1
• hydrogen sulfate;tetraheptylazanium
• DTXSID90549635

• Inchi： 1S/C28H60N.H2O4S/c1-5-9-13-17-21-25-29(26-22-18-14-10-6-2,27-23-19-15-11-7-3)28-24-20-16-12-8-4;1-5(2,3)4/h5-28H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： FGGOKAOXDKDBTG-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O.[N+](CCCCCCC)(CCCCCCC)(CCCCCCC)CCCCCCC

Computed Properties

• Exact Mass: 507.43243
• Monoisotopic Mass: 507.43213060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 24
• Complexity: 313
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 77.43
• LogP: 9.77020

TETRAHEPTYLAMMONIUM HYDROGEN SULFATE Security Information

• Safety Instruction： 22-24/25